Cas no 2877762-68-8 (N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide)

• Product Name: N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide
• CAS No: 2877762-68-8
• MF: C₁₇H₂₈FN₃O₂
• MW: 325.421527862549
• CID: 5310148
• PubChem ID: 165432042
• Update Time: 2025-07-16

N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2877762-68-8
• AKOS040887284
• F6822-3343
• N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide
• N-[[1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C17H28FN3O2/c1-12-14(13(2)23-20-12)10-21-8-6-17(18,7-9-21)11-19-15(22)16(3,4)5/h6-11H2,1-5H3,(H,19,22)
• InChI Key： CGEKJUDSAGMIGG-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(CC2=C(C)ON=C2C)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.21655531g/mol
• Monoisotopic Mass: 325.21655531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.9±45.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide

Research Brief on N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide (CAS: 2877762-68-8)

In recent years, the compound N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide (CAS: 2877762-68-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a fluoropiperidine moiety and an oxazole ring in its structure suggests its relevance in targeting specific biological pathways, particularly those involving central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key findings is its high affinity for certain G-protein-coupled receptors (GPCRs), which are critical in modulating neurotransmission and immune responses. Preliminary in vitro and in vivo experiments have demonstrated its efficacy in reducing neuroinflammation and improving cognitive function in animal models of neurodegenerative diseases. These findings position it as a potential candidate for further drug development.

The synthesis of N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide involves a multi-step process, with the key step being the introduction of the fluoropiperidine group. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for research and development. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity and purity.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a subject of investigation. Studies have shown that it exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics are particularly advantageous for CNS-targeted therapies. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

Ongoing research is exploring the compound's applications beyond CNS disorders. For instance, its anti-inflammatory properties are being investigated for the treatment of autoimmune diseases and chronic inflammatory conditions. Early results indicate that it can modulate cytokine production and inhibit key inflammatory pathways, suggesting a broader therapeutic scope.

In conclusion, N-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-fluoropiperidin-4-yl}methyl)-2,2-dimethylpropanamide represents a promising molecule in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated pharmacological activities, make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic and safety profiles, as well as exploring its potential in combination therapies.